Cas no 53484-50-7 (3-(4-methoxyphenyl)prop-2-en-1-ol)

• Product Name: 3-(4-methoxyphenyl)prop-2-en-1-ol
• CAS No: 53484-50-7
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 2023580
• PubChem ID: 5314180
• Update Time: 2025-04-21

3-(4-methoxyphenyl)prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(4-methoxyphenyl)-2-propen-1-ol
• 3-(4-methoxyphenyl)-prop-2-en-1-ol
• 4-methoxy-cinnamyl alcohol
• 4-Methoxy-zimtalkohol
• 4-methoxycinnamyl alcohol
• allylic alcohol for 1a
• p-methoxycinnamyl alcohol
• (2E)-3-(4-Methoxyphenyl)-2-propen-1-ol
• 3-(4-Methoxyphenyl)prop-2-en-1-ol
• CS-0318412
• bmse010146
• AKOS005071069
• 53484-50-7
• 2-Propen-1-ol, 3-(4-methoxyphenyl)-, (2E)-
• NSC 26455
• NSC26455
• CHEMBL4170861
• 3-(4-Methoxyphenyl)-(E)-2-Propen-1-ol
• DTXSID401283792
• EN300-1246898
• 4-methoxy cinnamyl alcohol
• 2-Propen-1-ol, 3-(p-methoxyphenyl)-
• BRN 1859288
• 4-METHOXYCINNAMYLALCOHOL
• (E)-4-Methoxycinnamyl alcohol
• ghl.PD_Mitscher_leg0.196
• 2-Propen-1-ol, 3-(4-methoxyphenyl)-
• E76062
• FSK5U9XVC3
• 7Z-0200
• (E)-p-Methoxycinnamyl alcohol
• NYICIIFSBJOBKE-NSCUHMNNSA-N
• SCHEMBL1278751
• 2-Propen-1-ol, 3-(4-methoxyphenyl)- (9CI)
• NSC-26455
• 17581-85-0
• J-501927
• 3'-Hydroxyanethole
• (E)-3-(4-Methoxyphenyl)-2-propen-1-ol
• 3-(p-Methoxyphenyl)-2-Propen-1-ol
• (2E)-3-(4-methoxyphenyl)prop-2-en-1-ol
• 4-06-00-06333 (Beilstein Handbook Reference)
• CHEBI:192128
• trans-4-Methoxycinnamyl alcohol
• MFCD00182606
• p-Methoxy coumaryl alcohol
• 2-Propen-1-ol, 3-(4-methoxyphenyl)-, (E)-
• SCHEMBL1278753
• (E)-3-(4-methoxyphenyl)prop-2-en-1-ol
• 3-(4-methoxyphenyl)prop-2-en-1-ol

• MDL： MFCD00182606
• Inchi： 1S/C10H12O2/c1-12-10-6-4-9(5-7-10)3-2-8-11/h2-7,11H,8H2,1H3/b3-2+
• InChI Key： NYICIIFSBJOBKE-NSCUHMNNSA-N
• SMILES： O(C)C1C=CC(/C=C/CO)=CC=1

Computed Properties

• Exact Mass: 164.083729621g/mol
• Monoisotopic Mass: 164.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 315.7±22.0 °C at 760 mmHg
• Flash Point: 146.7±16.6 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(4-methoxyphenyl)prop-2-en-1-ol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols